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Compound of Interest

Compound Name: LY 2033298

Cat. No.: B1675602

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the preparation, storage, and handling
of stock solutions of LY 2033298, a selective positive allosteric modulator of the M4 muscarinic
acetylcholine receptor. Adherence to these guidelines is crucial for ensuring the accuracy and
reproducibility of experimental results.

Compound Information

LY 2033298 is a valuable research tool for studying the M4 muscarinic acetylcholine receptor
and its role in various physiological processes, including its potential as a therapeutic target for
psychiatric disorders.[1]

Chemical Properties:

Property Value Reference
Molecular Weight 311.79 g/mol [2][3]
Formula C13H14CIN3O2S [3]

CAS Number 886047-13-8 [3]

Purity >98% [3]
Appearance White to off-white solid [4]
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Solubility Data:

Solvent Maximum Concentration Reference
DMSO 100 mM [3]
Ethanol 20 mM [3]

Required Materials and Equipment

Materials:

LY 2033298 powder

Anhydrous Dimethyl Sulfoxide (DMSO), 299.9%

Ethanol, absolute (=99.5%)

Sterile, nuclease-free microcentrifuge tubes or cryovials

Pipette tips

Equipment:

Calibrated analytical balance

Vortex mixer

Sonicator (optional, but recommended)[2][5]

Calibrated micropipettes

Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant
gloves

Experimental Protocols
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Protocol 1: Preparation of a 100 mM DMSO Stock
Solution

This protocol describes the preparation of a high-concentration stock solution of LY 2033298 in
DMSO.

Workflow Diagram:

Preparation

(Weigh LY 2033298 Powde)
(Calculate Required DMSO Volume)

(Add DMSO to Powde)
i/ (Thaw 100 mM DMSO Stock)

(Dissolve Compound (Vortex/SonicateD i

Grepare Intermediate Dilutions in DMSO (if neededD

Storage
: !

Aliquot into Cryovials

Gilute to Final Concentration in Aqueous Buffer/MediunD

i ¢

Store at -20°C or -80°C
(Mix Gently and Use Immediately)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols for the Preparation of
LY 2033298 Stock Solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1675602#how-to-prepare-ly-2033298-stock-
solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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